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Compound of Interest

2-(Perfluorohexyl)ethyl
Compound Name:
methacrylate

Cat. No.: B1329432

An In-depth Technical Guide to 2-(Perfluorohexyl)ethyl Methacrylate

For researchers, scientists, and drug development professionals, 2-(Perfluorohexyl)ethyl
methacrylate is a critical fluorinated monomer. Its unique properties, stemming from a
perfluorohexyl chain, make it invaluable in the creation of advanced materials with applications
ranging from specialty coatings to medical devices. This guide provides a comprehensive
overview of its chemical properties, experimental protocols, and the logical workflows
associated with its use.

Core Chemical and Physical Properties

2-(Perfluorohexyl)ethyl methacrylate is a colorless to light yellow transparent liquid.[1][2] It is
known for its high chemical and thermal stability, low surface energy, and excellent water and
oil repellency.[3] These characteristics are primarily due to the presence of the C6F13 side
chain.[2]

General Properties
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Property Value

CAS Number 2144-53-8

Molecular Formula C12H9F1302[4][5][6]1[7]

Molecular Weight 432.18 g/mol [2][4][5]

Appearance Colorless to light yellow transparent liquid[1][2]

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-(Perfluorohexyl)ethyl

methacrylate, with values collated from various sources.
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Property Value Temperature Pressure

1.496 g/mL[1][2][4][5]

Density 25°C
[8]19]

1.50 g/mL[10] 20 °C

Boiling Point 71 °C[1] 4 mm Hg

92 °C[2][4][5118119] 8 mm Hg

96 °C[10] 10 mm Hg

123-125 °C[3]

220 °C[11] 760 mmHg

Melting Point -33.39 °C[1]

Flash Point >230 °F[4][5]1[8]

113 °C[10]

Refractive Index 1.3416[1] 25°C
1.346 (n20/D)[2][4][5] 20 °C

[81[°][12]

Viscosity 12 mPa.s 45 °C
Vapor Pressure 8.6 Pa[4][5] 25°C

0.116 mmHg[11][12]  25°C

Surface Tension 16.5 mN/m([3]

Solubility and Partitioning
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Property Value

Water Solubility Insoluble[1], 42ug/L at 20°C[4][5]

Soluble in carbon tetrachloride, ethanol,
o ) isopropanol, acetone, n-hexane[1]. Also soluble
Solubility in Organic Solvents ) ) )
in Chloroform and sparingly soluble in

Methanol[4][5].

LogP 5.2 at 23°C[4], 5.23460[12]

Experimental Protocols
Synthesis and Purification

While specific synthesis routes can vary, a general workflow for the preparation and purification
of 2-(Perfluorohexyl)ethyl methacrylate is outlined below. The synthesis often involves the
esterification of methacrylic acid or its derivatives with 1H,1H,2H,2H-perfluoro-1-octanol.
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A general workflow for the synthesis and purification of 2-(Perfluorohexyl)ethyl methacrylate.
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Analytical Verification

Confirmation of the identity and purity of synthesized 2-(Perfluorohexyl)ethyl methacrylate is

crucial.[2]

e 19F Nuclear Magnetic Resonance (NMR) Spectroscopy: This is a powerful technique for
characterizing fluorinated compounds. The °F NMR spectrum provides detailed information
about the electronic environment of each fluorine atom in the perfluorohexyl chain, resulting
in a series of distinct signals.[2]

e Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify key functional
groups. The spectrum will show characteristic absorption bands for the methacrylate and
perfluoroalkyl groups. A key indicator of successful synthesis is the absence of a broad O-H
stretching band (around 3200-3600 cm~1) from the starting alcohol.[2]

Polymerization and Applications

The methacrylate group allows 2-(Perfluorohexyl)ethyl methacrylate to be incorporated into
polymer backbones through various polymerization techniques.[2] This versatility enables the
creation of a wide range of materials, from homopolymers to complex copolymers.[2]

Polymerization Techniques

Several polymerization methods can be employed, each offering different levels of control over
the final polymer structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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